Cas no 893154-08-0 (N-{5-(carbamoylmethyl)sulfanyl-1,3,4-thiadiazol-2-yl}naphthalene-2-carboxamide)

• Product name: N-{5-(carbamoylmethyl)sulfanyl-1,3,4-thiadiazol-2-yl}naphthalene-2-carboxamide
• CAS No: 893154-08-0
• MF: C₁₅H₁₂N₄O₂S₂
• MW: 344.411379814148
• CID: 5920520
• PubChem ID: 8482577

N-{5-(carbamoylmethyl)sulfanyl-1,3,4-thiadiazol-2-yl}naphthalene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxamide, N-[5-[(2-amino-2-oxoethyl)thio]-1,3,4-thiadiazol-2-yl]-
• 893154-08-0
• CHEMBL1357433
• MLS001690415
• F1838-1537
• N-[5-(2-amino-2-oxoethyl)sulfanyl-1,3,4-thiadiazol-2-yl]naphthalene-2-carboxamide
• HMS3001E15
• N-(5-((2-amino-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-2-naphthamide
• SMR000813152
• AKOS024613201
• N-{5-[(carbamoylmethyl)sulfanyl]-1,3,4-thiadiazol-2-yl}naphthalene-2-carboxamide
• N-{5-(carbamoylmethyl)sulfanyl-1,3,4-thiadiazol-2-yl}naphthalene-2-carboxamide

• Inchi： 1S/C15H12N4O2S2/c16-12(20)8-22-15-19-18-14(23-15)17-13(21)11-6-5-9-3-1-2-4-10(9)7-11/h1-7H,8H2,(H2,16,20)(H,17,18,21)
• InChI Key： YAUHMYICXBTJDW-UHFFFAOYSA-N
• SMILES： C1=C2C(C=CC=C2)=CC=C1C(NC1=NN=C(SCC(N)=O)S1)=O

Computed Properties

• Exact Mass: 344.04016799g/mol
• Monoisotopic Mass: 344.04016799g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 152Ų

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• pka: 7.49±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxamides

Additional information on N-{5-(carbamoylmethyl)sulfanyl-1,3,4-thiadiazol-2-yl}naphthalene-2-carboxamide

Recent Advances in the Study of N-{5-(carbamoylmethyl)sulfanyl-1,3,4-thiadiazol-2-yl}naphthalene-2-carboxamide (CAS: 893154-08-0)

The compound N-{5-(carbamoylmethyl)sulfanyl-1,3,4-thiadiazol-2-yl}naphthalene-2-carboxamide (CAS: 893154-08-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring a 1,3,4-thiadiazole core linked to a naphthalene moiety, has been investigated for its diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological profile, and exploring its potential as a lead compound for drug development.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against bacterial DNA gyrase, a key enzyme involved in DNA replication. The researchers employed molecular docking and kinetic assays to reveal that the thiadiazole ring system interacts with the ATP-binding site of the enzyme, thereby disrupting its function. These findings suggest that N-{5-(carbamoylmethyl)sulfanyl-1,3,4-thiadiazol-2-yl}naphthalene-2-carboxamide could serve as a promising scaffold for the development of novel antibiotics, particularly against multidrug-resistant strains.

In the context of cancer research, a team from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that this compound shows selective cytotoxicity against certain cancer cell lines, including breast and lung adenocarcinoma. The study highlighted the role of the carbamoylmethylsulfanyl group in enhancing cellular uptake and modulating the compound's interaction with intracellular targets. Further proteomic analysis indicated that the compound induces apoptosis via the mitochondrial pathway, making it a potential candidate for targeted cancer therapies.

Recent advancements in synthetic chemistry have also facilitated the development of derivatives of N-{5-(carbamoylmethyl)sulfanyl-1,3,4-thiadiazol-2-yl}naphthalene-2-carboxamide with improved pharmacokinetic properties. A 2024 paper in European Journal of Pharmaceutical Sciences described a series of analogs with enhanced solubility and metabolic stability, achieved through strategic modifications of the naphthalene and thiadiazole rings. These derivatives exhibited superior oral bioavailability in preclinical models, paving the way for further translational studies.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as off-target effects and potential toxicity need to be addressed through comprehensive preclinical evaluations. Ongoing research is focused on structure-activity relationship (SAR) studies to optimize the compound's efficacy and safety profile. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the progression of this compound into clinical trials.

In conclusion, N-{5-(carbamoylmethyl)sulfanyl-1,3,4-thiadiazol-2-yl}naphthalene-2-carboxamide (CAS: 893154-08-0) represents a versatile and pharmacologically active scaffold with significant potential in drug discovery. Continued research into its mechanisms of action, coupled with the development of optimized derivatives, holds promise for addressing unmet medical needs in infectious diseases and oncology.